Cas no 1050646-32-6 (5-(6-Methoxynaphthalen-2-yl)nicotinic acid)

• Product Name: 5-(6-Methoxynaphthalen-2-yl)nicotinic acid
• CAS No: 1050646-32-6
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 5060400
• Update Time: 2025-11-01

5-(6-Methoxynaphthalen-2-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-Methoxynaphthalen-2-yl)nicotinic acid
• 5-(6-Methoxynaphthalen-2-yl)-nicotinic acid

• Inchi： 1S/C17H13NO3/c1-21-16-5-4-11-6-12(2-3-13(11)8-16)14-7-15(17(19)20)10-18-9-14/h2-10H,1H3,(H,19,20)
• InChI Key： ZXAVDACXDDNKSO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(=CC=C2C=1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 5-(6-Methoxynaphthalen-2-yl)nicotinic acid

Comprehensive Overview of 5-(6-Methoxynaphthalen-2-yl)nicotinic acid (CAS No. 1050646-32-6)

5-(6-Methoxynaphthalen-2-yl)nicotinic acid (CAS No. 1050646-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, is a derivative of nicotinic acid, which is a key building block in many biologically active molecules. The presence of the methoxynaphthalene moiety enhances its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

Researchers and industry professionals frequently search for terms like "5-(6-Methoxynaphthalen-2-yl)nicotinic acid synthesis", "CAS 1050646-32-6 applications", and "nicotinic acid derivatives in medicine". These queries reflect the growing interest in this compound's role in modern therapeutics. Its structural features make it a promising candidate for the development of novel anti-inflammatory and anticancer agents, aligning with current trends in personalized medicine and targeted drug delivery systems.

The compound's molecular formula, C₁₇H₁₃NO₃, highlights its aromatic and heterocyclic nature, which is crucial for its interaction with biological targets. The methoxy group attached to the naphthalene ring contributes to its lipophilicity, a property that is often exploited in drug design to improve membrane permeability. This characteristic is particularly relevant in the context of blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

In the realm of organic chemistry, 5-(6-Methoxynaphthalen-2-yl)nicotinic acid serves as an important intermediate in the synthesis of more complex molecules. Its versatility is evident in its use in cross-coupling reactions, which are fundamental to creating diverse chemical libraries for high-throughput screening. The compound's stability under various reaction conditions makes it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR).

From a commercial perspective, the demand for CAS 1050646-32-6 has been steadily increasing, driven by its potential in developing next-generation therapeutics. Pharmaceutical companies and research institutions are actively investigating its role in modulating protein-protein interactions, a cutting-edge area in drug discovery. The compound's ability to act as a scaffold for further functionalization opens up possibilities for creating tailored molecules with enhanced efficacy and reduced side effects.

Quality control and analytical characterization of 5-(6-Methoxynaphthalen-2-yl)nicotinic acid are critical aspects of its application in research and development. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These analytical methods are essential for meeting regulatory requirements in pharmaceutical applications, where compound consistency is paramount.

The environmental and safety profile of 5-(6-Methoxynaphthalen-2-yl)nicotinic acid has also been a subject of investigation. While not classified as hazardous, proper handling procedures are recommended to maintain workplace safety standards. Researchers often search for information on "CAS 1050646-32-6 safety data" and "nicotinic acid derivative storage conditions", emphasizing the importance of responsible chemical management in laboratory settings.

Looking ahead, the scientific community anticipates expanded applications for 5-(6-Methoxynaphthalen-2-yl)nicotinic acid in areas such as materials science and agrochemical development. Its unique combination of aromatic systems and functional groups makes it a versatile building block for creating novel materials with specific electronic or optical properties. This potential for interdisciplinary application positions the compound as a valuable asset in both academic and industrial research environments.

For those seeking detailed technical information, the compound's physicochemical properties including melting point, solubility, and spectral data are well-documented in scientific literature. The increasing number of publications referencing CAS 1050646-32-6 demonstrates its growing importance in chemical research and underscores its potential for future breakthroughs in multiple scientific disciplines.